2-Amino-5-oxo-4-phenyl-1-[3-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinoline-3-carboxylic acid methyl ester

• Molecular Formula: C24H21F3N2O3
• Molecular Weight: 442.4g/mol
• IUPAC Name: methyl 2-amino-5-oxo-4-phenyl-1-[3-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinoline-3-carboxylate
• InChI: InChI=1S/C24H21F3N2O3/c1-32-23(31)21-19(14-7-3-2-4-8-14)20-17(11-6-12-18(20)30)29(22(21)28)16-10-5-9-15(13-16)24(25,26)27/h2-5,7-10,13,19H,6,11-12,28H2,1H3
• InChI Key: UFURXKHEKMHLRH-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(N(C2=C(C1C3=CC=CC=C3)C(=O)CCC2)C4=CC=CC(=C4)C(F)(F)F)N

Description

2-amino-5-oxo-4-phenyl-1-[3-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinoline-3-carboxylic acid methyl ester is a member of quinolines.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques and Molecular Structure : The compound has been synthesized using various techniques, including the reaction of 3-amino-5,5-dimethylcyclohex-2-enone with methyl esters of acyl(aroyl)pyruvic acids, leading to the formation of methyl 7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-4-carboxylates. The molecular and crystal structures of these compounds, including the one , were established through X-ray structural analysis (Rudenko et al., 2012).

Pharmacological Potential and Applications

• Antifungal Properties : A study focused on the synthesis of various analogues of this compound, examining their antifungal activity. The relationship between functional group variation and biological activity was explored, providing insights into the pharmacological potential of these compounds (Gholap et al., 2007).

Synthetic Methodology Development

• Development of Synthetic Routes : Research has been conducted to develop synthetic routes amenable to large-scale synthesis of similar compounds. This includes multi-stage chemical processes involving reactions like imine formation, Mannich reaction, and Wittig reaction. Such methodologies are crucial for the efficient production of these compounds for potential applications (Banks et al., 2009).

Chemical Analysis and Configurational Studies

• Chemical Shift and Configuration Correlation : Studies have been carried out to understand the configurational aspects of similar compounds. For instance, the correlation between chemical shifts in NMR spectroscopy and the configuration of compounds has been derived, which is vital for understanding the chemical behavior and potential applications of these substances (Christov & Palamareva, 2007).